N-(4-bromophenyl)-2-[(3-chlorophenyl)methylsulfanyl]acetamide

• IUPAC Name: N-(4-bromophenyl)-2-[(3-chlorophenyl)methylsulfanyl]acetamide
• InChI: InChI=1S/C15H13BrClNOS/c16-12-4-6-14(7-5-12)18-15(19)10-20-9-11-2-1-3-13(17)8-11/h1-8H,9-10H2,(H,18,19)
• InChI Key: BBHDWGPPXDPBSP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CSCC(=O)NC2=CC=C(C=C2)Br
• Molecular Formula: C15H13BrClNOS
• Molecular Weight: 370.7 g/mol

Description

N-(4-bromophenyl)-2-[(3-chlorophenyl)methylsulfanyl]acetamide is an organic compound that belongs to the class of acetamides It is characterized by the presence of a bromophenyl group and a chlorophenyl group connected through a methylsulfanyl bridge to an acetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-bromophenyl)-2-[(3-chlorophenyl)methylsulfanyl]acetamide typically involves the following steps:

Starting Materials: The synthesis begins with 4-bromophenylamine and 3-chlorobenzyl chloride.

Formation of Intermediate: The 4-bromophenylamine reacts with 3-chlorobenzyl chloride in the presence of a base such as sodium hydroxide to form an intermediate compound.

Acetylation: The intermediate compound is then acetylated using acetic anhydride to yield this compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. Common industrial practices include the use of continuous flow reactors and automated systems to control reaction parameters such as temperature, pressure, and reactant concentrations.

Chemical Reactions Analysis

Types of Reactions

N-(4-bromophenyl)-2-[(3-chlorophenyl)methylsulfanyl]acetamide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The bromine and chlorine atoms in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide or other strong bases in an organic solvent.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of derivatives with different functional groups replacing the bromine or chlorine atoms.

Scientific Research Applications

N-(4-bromophenyl)-2-[(3-chlorophenyl)methylsulfanyl]acetamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use as a pharmaceutical intermediate.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(4-bromophenyl)-2-[(3-chlorophenyl)methylsulfanyl]acetamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(4-bromophenyl)-3-(3-chlorophenyl)propanamide
• N-(3-bromophenyl)-4-chlorobenzamide
• N-(4-bromophenyl)-3-chloropropanamide

Uniqueness

N-(4-bromophenyl)-2-[(3-chlorophenyl)methylsulfanyl]acetamide is unique due to its specific structural features, such as the presence of both bromine and chlorine atoms and the methylsulfanyl bridge